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Compound of Interest

Compound Name: Hexanophenone

cat. No.: B1345741

Proper disposal of hexanophenone is crucial for maintaining laboratory safety and ensuring
environmental protection. As a substance that can cause skin, eye, and respiratory irritation,
and is considered hazardous to water, it requires a dedicated waste management protocol.[1]
[2] Adherence to institutional guidelines and local, state, and federal regulations is mandatory
for the disposal of this and all laboratory chemicals.[1][3]

Immediate Safety and Handling

Before handling hexanophenone, it is essential to be familiar with its properties and hazards.
This information is critical for preventing accidental exposure and for responding effectively in
case of a spill.

Personal Protective Equipment (PPE): When handling hexanophenone, always use
appropriate personal protective equipment to minimize exposure.

o Eye Protection: Wear chemical splash-resistant safety glasses or goggles that conform to
government standards such as OSHA 29 CFR 1910.133 or EU EN166.[1]

o Hand Protection: Use chemically resistant gloves. Gloves must be inspected before use, and
proper removal techniques should be employed to avoid skin contact.[2]

o Skin Protection: Wear suitable protective clothing to prevent skin contact.[1] In case of
contact, immediately flush the skin with running water for at least 15 minutes and remove
contaminated clothing.[1]
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» Respiratory Protection: Handle the chemical in a well-ventilated area, preferably under a
chemical fume hood, to minimize the inhalation of vapors.[1][4] If ventilation is inadequate,
use a NIOSH-approved respirator.[2]

Hexanophenone Properties

Understanding the physical and chemical properties of hexanophenone is essential for its safe
handling and storage.

Property Value

Molecular Formula C12H160[1]

Molecular Weight 176.26 g/mol [1]

Appearance Low melting point solid or colorless liquid[1][2]
Melting Point 25-26 °C / 77-78.8 °F[5]

Boiling Point 265 °C /509.2 °F[1]

Flash Point 113 °C/235.4 °F (closed cup)[1]

Density 0.958 g/mL at 25 °C

Water Solubility Insoluble

Step-by-Step Disposal Protocol

The disposal of hexanophenone waste must be managed through a systematic process to
ensure safety and regulatory compliance. Do not pour hexanophenone down the drain or
dispose of it in regular trash.[6][7]

1. Waste Identification and Segregation

o Classification: Treat all unused, surplus, or contaminated hexanophenone as hazardous
waste.[1][6]

e Segregation: Do not mix hexanophenone waste with incompatible chemicals. It should be
kept separate from strong oxidizing agents, acids, and bases.[4][5][8] Store in a dedicated
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and compatible container.
. Waste Collection and Containment

Container Selection: Use a chemically compatible, leak-proof container for waste collection,
preferably made of plastic or the original container if it is in good condition.[8][9] Ensure the
container cap is in new condition and seals securely.[8]

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full
chemical name "Hexanophenone," and the date when waste was first added.[3][9]

Closure: Keep the waste container tightly closed at all times, except when adding waste.[6]

[°]
. On-Site Storage

Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which
must be at or near the point of generation.[3][9]

Storage Conditions: Keep the container in a cool, dry, and well-ventilated area, away from
direct sunlight, heat, and ignition sources.[4]

Inspections: Conduct weekly inspections of the SAA to check for any leaks or container
deterioration.[8]

. Final Disposal Procedure

Professional Disposal: The ultimate disposal of hexanophenone must be handled by a
licensed professional waste disposal service or your institution's Environmental Health and
Safety (EHS/OCRS) department.[2][6]

Surplus Chemicals: Offer surplus and non-recyclable hexanophenone to a licensed disposal
company.[2]

Empty Containers: A container that held hexanophenone should be managed as hazardous
waste. Do not reuse the container.[1] It must be disposed of in the same manner as the
chemical itself.[2]
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. Spill and Emergency Procedures

Containment: In the event of a spill, prevent further leakage if it is safe to do so.[1] Remove
all sources of ignition.[1]

Cleanup: Wear appropriate PPE. Absorb the spill with an inert, non-combustible material
such as sand, silica gel, or universal binder.[1][5]

Disposal of Spill Debris: Collect the absorbed material and place it into a suitable, closed,
and labeled container for disposal as hazardous waste.[1][2]

Environmental Protection: Do not allow the spilled chemical to enter drains, waterways, or
soil.[1][10]
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"

Start: Hexanophenone waste generated

Wear appropriate PPE
(Goggles, Gloves, Lab Coat)

Select a compatible,
leak-proof waste container

Label container:
‘Hazardous Waste'
‘Hexanophenone'

Accumulation Start Date

Transfer waste into container
in a fume hood

Keep container securely closed

Store in designated
Satellite Accumulation Area (SAA)

Container full or
no longer in use?

Contact EHS or licensed
waste disposal service for pickup

Document waste for disposal

End: Waste removed by
authorized personnel

Click to download full resolution via product page

Caption: Workflow for the proper disposal of hexanophenone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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